Cas no 61183-76-4 (Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI))
61183-76-4 structure
Product Name:Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI)
CAS No:61183-76-4
MF:C36H71N3O6
MW:641.965451478958
CID:510326
PubChem ID:329763476
Update Time:2025-04-19
Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI)
- 2-[2,2-bis[[2-[heptyl(methyl)amino]-2-oxoethoxy]methyl]butoxy]-N-heptyl-N-methylacetamide
- N,N',N''-Triheptyl-N,N',N''-trimethyl-4,4',4''-propylidynetris(3-oxabutyramide)
- SODIUM IONOPHORE I
- ETH 227
- 2,2'-((2-Ethyl-2-((2-(heptylmethylamino)-2-oxoethoxy)methyl)-1,3-propanediyl)bis(oxy))bis(N-heptyl-N-methylacetamide)
- (N,N',N''-triheptyl-N,N',N''-trimethyl-4,4',4''-propylidynetris(3-oxabutyramide))
- NS00034591
- AKOS015894674
- Acetamide, 2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-
- Sodium ionophore I, Selectophore(TM), function tested
- ETH-227
- Acetamide, 2,2'-((2-ethyl-2-((2-(heptylmethylamino)-2-oxoethoxy)methyl)-1,3-propanediyl)bis(oxy))bis(N-heptyl-N-methyl-
- DTXSID30210074
- 2-[2,2-Bis((2-[heptyl(methyl)amino]-2-oxoethoxy)methyl)butoxy]-n-heptyl-N-methylacetamide #
- 61183-76-4
- SCHEMBL624987
- n,n',n'-triheptyl-n,n',n'-trimethyl-4,4',4'-propylidynetris(3-oxabutyramide)
- 2,2'-(2-ethyl-2-((2-(heptyl(methyl)amino)-2-oxoethoxy)methyl)propane-1,3-diyl)bis(oxy)bis(N-heptyl-N-methylacetamide)
- EINECS 262-643-5
-
- MDL: MFCD00042950
- Inchi: 1S/C36H71N3O6/c1-8-12-15-18-21-24-37(5)33(40)27-43-30-36(11-4,31-44-28-34(41)38(6)25-22-19-16-13-9-2)32-45-29-35(42)39(7)26-23-20-17-14-10-3/h8-32H2,1-7H3
- InChI Key: PMECOBBGCPFYPP-UHFFFAOYSA-N
- SMILES: O(CC(N(C)CCCCCCC)=O)CC(COCC(N(C)CCCCCCC)=O)(COCC(N(C)CCCCCCC)=O)CC
Computed Properties
- Exact Mass: 641.53400
- Monoisotopic Mass: 641.53428699g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 45
- Rotatable Bond Count: 31
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- PSA: 88.62000
- LogP: 6.71900
Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: 23-24/25
Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 71732-50MG |
Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) |
61183-76-4 | 50mg |
¥34431.25 | 2023-04-25 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04084-50mg |
Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) |
61183-76-4 | - | 50mg |
¥44268.0 | 2024-07-18 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-507194-50 mg |
Sodium ionophore I, |
61183-76-4 | 50mg |
¥12,319.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-507194-50mg |
Sodium ionophore I, |
61183-76-4 | 50mg |
¥12319.00 | 2023-09-05 |
Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI) Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jason Wan Lab Chip, 2020,20, 4528-4538
61183-76-4 (Acetamide,2,2'-[[2-ethyl-2-[[2-(heptylmethylamino)-2-oxoethoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[N-heptyl-N-methyl-(9CI)) Related Products
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